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Compound of Interest

Compound Name: RY764

Cat. No.: B1680353 Get Quote

Technical Support Center: RY764
This technical support center provides guidance for researchers using RY764, a potent and

selective melanocortin subtype-4 receptor (MC4R) agonist.[1][2] The information provided is

intended for research purposes only and is based on preclinical data. RY764 is not approved

for human use.

Frequently Asked Questions (FAQs)
Q1: What is RY764 and what is its mechanism of action? A1: RY764 is a small molecule

agonist that potently and selectively targets the melanocortin subtype-4 receptor (MC4R).[1][2]

As an agonist, it binds to and activates the MC4R. This receptor is a key component of the

leptin-melanocortin signaling pathway in the brain, which plays a critical role in regulating

energy balance, food intake, and body weight.

Q2: What are the reported in vivo effects of RY764? A2: Preclinical studies in rodent models

have shown that RY764 can produce a mechanism-based reduction in food intake and

augment erectile activity.[2] These effects are consistent with the known functions of the MC4R

pathway.

Q3: What is the chemical and physical information for RY764? A3: The key identifiers for

RY764 are:

CAS Number: 917613-59-3[1]
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Purity: Commercially available preparations are typically ≥98% pure.[1]

Q4: Are there any human clinical trial data available for RY764? A4: Based on publicly available

information, there are no registered clinical trials for RY764 in humans.[3] All current data is

derived from preclinical animal studies.

Q5: How should RY764 be stored and handled? A5: As with most research compounds, RY764
should be stored in a cool, dry place, protected from light. For solution preparation, consult the

supplier's datasheet for recommended solvents and storage conditions to prevent degradation.
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Issue Encountered Potential Cause(s)
Suggested
Troubleshooting Steps

High variability in animal

feeding behavior studies.

1. Stress-induced anorexia in

animals.2. Circadian rhythm

affecting feeding patterns.3.

Inconsistent dosing schedule

or vehicle effects.

1. Ensure a proper

acclimatization period for

animals before the study

begins.2. Administer RY764

and measure food intake at the

same time each day.3. Include

a vehicle-only control group to

account for any effects of the

administration procedure or

solvent.

Precipitation of the compound

in prepared solutions.

1. Poor solubility in the chosen

solvent.2. Solution

supersaturation or storage at

an inappropriate temperature.

1. Consult literature or supplier

data for recommended

solvents. Sonication or gentle

warming may aid dissolution.2.

Prepare fresh solutions before

each experiment. If storing,

verify the stability and solubility

at the storage temperature

(e.g., 4°C vs. -20°C).

Lack of expected anorectic

effect at previously reported

doses.

1. Compound degradation.2.

Incorrect dosage calculation or

administration.3. Differences in

animal strain, age, or sex.

1. Verify the integrity of the

compound stock. Use a fresh

vial if possible.2. Double-check

all calculations for dose per

body weight and ensure proper

administration technique (e.g.,

oral gavage, intraperitoneal

injection).3. Ensure

experimental animals match

the model system described in

the literature. Document all

animal characteristics for

cross-study comparison.
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Experimental Protocols
Protocol: Assessing the Effect of RY764 on Food Intake
in a Rodent Model
This protocol provides a detailed methodology for a typical acute food intake study.

1. Animals and Housing:

Species: Male Sprague-Dawley rats (or other relevant strain).

Age/Weight: 8-10 weeks old, weighing 250-300g.

Housing: Single-housed in standard laboratory cages to allow for accurate food intake

measurement.

Environment: Maintained on a 12:12 hour light-dark cycle with controlled temperature and

humidity.

Acclimatization: Allow animals to acclimatize for at least one week prior to the experiment.

Handle animals daily to reduce stress.

2. Materials:

RY764 compound.

Vehicle (e.g., sterile water, saline, or a specific solvent recommended by the supplier).

Standard rodent chow.

Oral gavage needles.

Calibrated scale for weighing animals and food.

3. Dosing Solution Preparation:

Prepare a stock solution of RY764 in the appropriate vehicle.
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On the day of the experiment, dilute the stock solution to the final desired concentrations

(e.g., 1 mg/kg, 3 mg/kg, 10 mg/kg).

The dosing volume should be consistent across all groups (e.g., 5 mL/kg).

4. Experimental Procedure:

Baseline: For 2-3 days prior to the study, measure and record daily food intake and body

weight to establish a baseline.

Fasting: Fast animals overnight (e.g., 16 hours) before dosing, but allow free access to

water.

Dosing:

Weigh each animal on the morning of the experiment.

Administer the calculated dose of RY764 or vehicle via oral gavage. Assign animals

randomly to treatment groups (Vehicle, RY764 Dose 1, Dose 2, etc.).

Measurement:

Immediately after dosing, provide a pre-weighed amount of food.

Measure cumulative food intake at specific time points (e.g., 1, 2, 4, 8, and 24 hours post-

dosing). Account for any spillage.

Data Analysis:

Calculate food intake in grams for each animal at each time point.

Analyze the data using an appropriate statistical test (e.g., ANOVA followed by a post-hoc

test) to compare treatment groups to the vehicle control.

Experimental Workflow Diagram
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Caption: Workflow for a rodent acute food intake study.
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Signaling Pathway
MC4R Agonist Signaling Pathway
RY764 acts as an agonist at the Melanocortin-4 Receptor (MC4R), which is a G-protein

coupled receptor (GPCR). The binding of RY764 initiates a canonical Gs-protein signaling

cascade.
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Caption: Simplified MC4R Gs-protein signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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